Cas no 1864074-00-9 (1-(2-(methylamino)ethyl)pyrrolidine-2,5-dione hydrochloride)

• Product Name: 1-(2-(methylamino)ethyl)pyrrolidine-2,5-dione hydrochloride
• CAS No: 1864074-00-9
• MF: C₇H₁₃ClN₂O₂
• MW: 192.643320798874
• MDL: MFCD28125942
• CID: 4625451
• PubChem ID: 86262320
• Update Time: 2025-06-15

1-(2-(methylamino)ethyl)pyrrolidine-2,5-dione hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(2-(methylamino)ethyl)pyrrolidine-2,5-dione hydrochloride

• MDL： MFCD28125942
• Inchi： 1S/C7H12N2O2.ClH/c1-8-4-5-9-6(10)2-3-7(9)11;/h8H,2-5H2,1H3;1H
• InChI Key： STNDKWMNFKLKDW-UHFFFAOYSA-N
• SMILES： C(N1C(CCC1=O)=O)CNC.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid imides

Additional information on 1-(2-(methylamino)ethyl)pyrrolidine-2,5-dione hydrochloride

Professional Introduction to 1-(2-(methylamino)ethyl)pyrrolidine-2,5-dione hydrochloride (CAS No. 1864074-00-9)

1-(2-(methylamino)ethyl)pyrrolidine-2,5-dione hydrochloride, identified by the CAS number 1864074-00-9, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyrrolidine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural framework of this molecule incorporates a pyrrolidine core, functionalized with a 2-(methylamino)ethyl side chain and a 2,5-dione moiety, further enhanced by hydrochloride salt formation. Such structural features contribute to its unique chemical properties and biological interactions, making it a valuable candidate for further exploration in synthetic chemistry and pharmacological studies.

The 1-(2-(methylamino)ethyl)pyrrolidine-2,5-dione hydrochloride molecule exhibits a high degree of versatility, which is reflected in its potential applications across multiple domains of chemical biology. The presence of the pyrrolidine ring is particularly noteworthy, as this heterocyclic structure is well-documented for its role in various bioactive molecules. Pyrrolidine derivatives are known to interact with biological targets such as enzymes and receptors, often leading to modulatory effects on cellular processes. The 2-(methylamino)ethyl substituent further enhances the compound's ability to engage with biological systems, providing a flexible linker that can influence both solubility and binding affinity. Additionally, the 2,5-dione moiety introduces reactive sites that may participate in further chemical modifications or biological interactions, opening up possibilities for derivatization and functionalization.

In recent years, there has been growing interest in exploring novel scaffolds for drug discovery, with a particular focus on heterocyclic compounds that mimic natural product structures. The 1-(2-(methylamino)ethyl)pyrrolidine-2,5-dione hydrochloride fits well within this paradigm, as it combines structural elements that are both synthetically accessible and biologically relevant. The compound's potential as a pharmacophore has been highlighted in several studies that investigate its interactions with target proteins. For instance, computational modeling studies have suggested that this molecule may exhibit binding affinity to certain enzyme families involved in metabolic pathways or signal transduction cascades. These findings are particularly exciting given the importance of modulating such pathways in therapeutic contexts.

Moreover, the hydrochloride salt form of 1-(2-(methylamino)ethyl)pyrrolidine-2,5-dione hydrochloride enhances its solubility in aqueous media, which is a critical factor for pharmaceutical applications. Improved solubility often translates to better bioavailability and pharmacokinetic profiles, making this compound more suitable for formulation into drug products. The salt form also contributes to stability and handling convenience during synthetic and analytical procedures. Researchers have leveraged these properties to explore the compound's potential in various preclinical models. Initial studies have shown promising results in terms of metabolic stability and preliminary pharmacological activity, although further investigations are necessary to fully elucidate its therapeutic potential.

The synthesis of 1-(2-(methylamino)ethyl)pyrrolidine-2,5-dione hydrochloride represents another area of interest within synthetic chemistry. The construction of the pyrrolidine core can be achieved through multiple routes, including cyclocondensation reactions or transition-metal-catalyzed processes. The introduction of the 2-(methylamino)ethyl group typically involves nucleophilic substitution or reductive amination strategies, while the 2,5-dione functionality can be incorporated via oxidation or condensation reactions. These synthetic methodologies not only highlight the compound's accessibility but also provide opportunities for structural diversification through analog synthesis. By modifying substituents or exploring different functional groups, chemists can generate libraries of related compounds for high-throughput screening or targeted drug design.

Recent advancements in medicinal chemistry have emphasized the importance of understanding structure-activity relationships (SARs) to optimize drug candidates effectively. The 1-(2-(methylamino)ethyl)pyrrolidine-2,5-dione hydrochloride molecule serves as an excellent starting point for SAR studies due to its modular design and well-defined functional regions. Researchers have begun investigating how variations in the side chain length or substitution patterns influence biological activity. For example, altering the electronic properties of the pyrrolidine ring or introducing additional heteroatoms may enhance binding affinity or selectivity towards specific targets. Such explorations are supported by modern computational tools that predict molecular interactions with high precision.

The role of computational chemistry in drug discovery cannot be overstated when discussing compounds like 1-(2-(methylamino)ethyl)pyrrolidine-2,5-dione hydrochloride. Molecular docking simulations have been employed to model interactions between this molecule and potential biological targets such as kinases or proteases. These simulations provide insights into binding modes and key interaction points between the ligand and receptor residues. Additionally, quantum mechanical calculations have been used to assess electronic properties that may influence reactivity or metabolic stability. Such computational approaches complement experimental efforts by guiding synthetic modifications and prioritizing promising candidates for further validation.

In conclusion,1-(2-(methylamino)ethyl)pyrrolidine-2,5-dione hydrochloride (CAS No. 1864074-00-9) represents a compelling subject of study within pharmaceutical chemistry due to its structural complexity and biological relevance. Its unique combination of functional groups offers opportunities for diverse applications in drug development and synthetic research. While current studies suggest promising initial findings, further investigations are warranted to fully harness its therapeutic potential, explore synthetic alternatives, optimize pharmacokinetic profiles, and evaluate long-term safety considerations, ensuring its viability as a candidate for future medical applications.